Cas no 2227925-91-7 (rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• CAS No: 2227925-91-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6069797
• PubChem ID: 165580456
• Update Time: 2025-06-12

rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• rac-(1R,3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid
• EN300-1562240
• 2227925-91-7

• Inchi： 1S/C25H28N2O5/c1-15(23(28)27-17-8-6-7-16(13-17)24(29)30)26-25(31)32-14-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,15-17,22H,6-8,13-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15?,16-,17+/m0/s1
• InChI Key： YQLAOACTMQQDAM-LRUHZDSUSA-N
• SMILES： OC([C@H]1CCC[C@H](C1)NC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid

Research Brief on rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS: 2227925-91-7)

The compound rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS: 2227925-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexane carboxylic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other advanced bioconjugation techniques.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity, which are crucial for its application in drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach to synthesize rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid with a 95% yield, significantly improving upon previous methods. The study highlighted the compound's role in the development of protease inhibitors, which are pivotal in treating diseases such as HIV and hepatitis C.

In addition to its synthetic utility, rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid has been investigated for its potential as a building block in the design of targeted drug delivery systems. Researchers have exploited its structural flexibility to conjugate with various bioactive molecules, enabling the creation of hybrid compounds with enhanced pharmacokinetic properties. A 2024 preprint on bioRxiv reported the successful use of this compound in the development of a tumor-targeting peptide-drug conjugate (PDC), showcasing its versatility in oncology applications.

Despite these advancements, challenges remain in the large-scale production and stability of rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid under physiological conditions. Ongoing research aims to address these issues by exploring alternative protecting groups and optimizing reaction conditions. The compound's potential to bridge the gap between synthetic chemistry and therapeutic applications continues to drive innovation in the field, making it a focal point for future studies.

In conclusion, rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid (CAS: 2227925-91-7) represents a promising tool in the arsenal of chemical biologists and pharmaceutical researchers. Its applications in peptide synthesis, drug delivery, and protease inhibition underscore its multifaceted utility. As research progresses, this compound is expected to play an increasingly vital role in the development of next-generation therapeutics.